Cas no 1804168-60-2 (Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate)

• Product Name: Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate
• CAS No: 1804168-60-2
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4956760
• Update Time: 2025-06-09

Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate

• Inchi： 1S/C14H17BrO4/c1-3-18-13-9-10(12(16)7-8-15)5-6-11(13)14(17)19-4-2/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： WVKROICGTPWIQM-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(=O)OCC)=C(C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate

Research Brief on Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate (CAS: 1804168-60-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate (CAS: 1804168-60-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromopropanoyl and ethoxybenzoate functional groups, serves as a versatile intermediate in the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes.

The compound's structural features make it a valuable building block for medicinal chemistry. The presence of the bromopropanoyl moiety allows for further functionalization through nucleophilic substitution reactions, enabling the attachment of various pharmacophores. Meanwhile, the ethoxybenzoate group contributes to the compound's stability and solubility, which are critical factors in drug design. Researchers have leveraged these properties to create derivatives with enhanced binding affinity and selectivity for target proteins.

One of the most promising applications of Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate is in the development of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest its potential as a scaffold for the design of novel therapeutics.

In addition to its role in kinase inhibition, Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate has been investigated as a precursor for fluorescent probes. The compound's ability to undergo conjugation with fluorophores has been exploited to create tools for imaging and detecting biological molecules in live cells. For instance, researchers have developed probes that target reactive oxygen species (ROS) and metal ions, providing insights into their roles in cellular processes and disease mechanisms.

Recent synthetic methodologies have focused on optimizing the production of Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate to improve yield and purity. Advances in catalytic systems and green chemistry approaches have enabled more efficient and environmentally friendly synthesis routes. These innovations are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite its potential, challenges remain in the application of Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate. Issues such as off-target effects and metabolic stability need to be addressed to fully realize its therapeutic potential. Ongoing research aims to refine the compound's pharmacokinetic properties and explore its interactions with biological systems in greater detail.

In conclusion, Ethyl 4-(3-bromopropanoyl)-2-ethoxybenzoate (CAS: 1804168-60-2) represents a promising candidate in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery and probe development highlight its significance. Continued investigation into its applications and optimization of its properties will likely yield valuable contributions to the field.